Cas no 1361763-65-6 (4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1361763-65-6
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4932687
• Update Time: 2025-09-28

4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C9H9F5N2O/c10-8(11)6-1-4(2-15)5(3-17)7(16-6)9(12,13)14/h1,8,17H,2-3,15H2
• InChI Key： ISLKHIWLUJXSAH-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(CN)C=C(C(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol

Professional Introduction to 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1361763-65-6)

4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1361763-65-6, is characterized by its intricate molecular structure, which includes multiple fluorinated substituents and a pyridine core. The presence of both aminomethyl and hydroxymethyl functional groups makes it a versatile intermediate for the synthesis of various bioactive molecules.

The compound's structure is particularly noteworthy due to the strategic placement of difluoromethyl and trifluoromethyl groups, which are known to enhance metabolic stability and binding affinity in drug candidates. These fluorinated moieties are widely employed in modern drug design to improve pharmacokinetic properties, such as bioavailability and resistance to enzymatic degradation. The pyridine ring itself is a common pharmacophore in many therapeutic agents, contributing to interactions with biological targets at the molecular level.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol with greater precision. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and infectious diseases. The aminomethyl group, in particular, provides a site for further derivatization, allowing for the creation of libraries of analogs with tailored properties.

In the realm of drug discovery, the synthesis of this compound has been optimized using state-of-the-art methodologies. Palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorinated substituents efficiently, while protecting group strategies have been utilized to safeguard the reactive hydroxymethyl and aminomethyl functionalities during multi-step syntheses. These synthetic approaches not only highlight the compound's synthetic utility but also demonstrate the evolving capabilities of organic chemistry in producing complex molecules.

The pharmacological potential of 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol has been explored in several preclinical studies. Researchers have investigated its interaction with enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. Preliminary data indicate that modifications to the fluorinated substituents can modulate binding affinity and selectivity, offering insights into how structural features influence biological activity.

Furthermore, the compound's solubility profile has been a focus of optimization efforts. The presence of polar functional groups like hydroxymethyl and aminomethyl enhances water solubility, which is critical for formulation development. Techniques such as crystal engineering and solvation studies have been used to understand how these functional groups contribute to solubility and stability under different conditions.

The role of fluorine atoms in modulating pharmacokinetic properties cannot be overstated. In particular, the difluoromethyl group has been shown to increase lipophilicity while maintaining metabolic stability, making it an attractive feature for drug candidates targeting peripheral tissues. Similarly, the trifluoromethyl group can enhance binding interactions by increasing electronic density at specific positions within the molecule. These effects are particularly relevant in designing small molecule inhibitors for protein targets involved in cancer and immunological disorders.

Recent publications have also highlighted the compound's potential in medicinal chemistry through its application as a building block for more complex scaffolds. By incorporating 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol into larger molecules, researchers can leverage its unique structural features to develop novel therapeutic agents with improved efficacy and reduced side effects.

The future directions for research on this compound include exploring its role in developing treatments for neurodegenerative diseases. The pyridine core is known to interact with neurotransmitter systems, making it a promising candidate for modulating neuronal activity. Additionally, investigations into its potential as an antimicrobial agent are underway, given the increasing prevalence of drug-resistant pathogens.

In conclusion, 4-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1361763-65-6) represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile functional groups. Its applications span across drug discovery, computational modeling, and synthetic methodology, underscoring its importance as a research tool and potential lead compound for future therapeutics.